Cas no 1805519-30-5 (2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile)
2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile is a fluorinated aromatic compound featuring a hydroxyl group and a nitrile functionality. Its structure, incorporating two trifluoromethyl groups, imparts high electron-withdrawing properties, enhancing reactivity in electrophilic substitution and nucleophilic addition reactions. The presence of the hydroxyl group allows for further derivatization, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl groups contribute to increased lipophilicity and metabolic stability, which are advantageous in drug design. This compound is particularly valuable in the development of bioactive molecules, where its unique electronic and steric properties can influence binding affinity and selectivity. Its stability under various reaction conditions further supports its utility in synthetic chemistry.
1805519-30-5 structure
Product Name:2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile
CAS No:1805519-30-5
MF:C9H3F6NO
MW:255.116643190384
CID:4794288
Update Time:2025-05-28
2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile
-
- Inchi： 1S/C9H3F6NO/c10-8(11,12)5-2-7(17)6(9(13,14)15)1-4(5)3-16/h1-2,17H
- InChI Key： LDLFRWUDXVSXJH-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C#N)C(C(F)(F)F)=CC=1O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 327
- XLogP3: 3.1
- Topological Polar Surface Area: 44
2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003848-1g |
2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile |
1805519-30-5 | 97% | 1g |
1,460.20 USD | 2021-05-31 |
2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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